Cas no 107-41-5 (Hexylene glycol)

Hexylene glycol Properties

Names and Identifiers

• Hexylene Glycol
• MPD
• 2-Methyl-2,4-pentanediol
• 2,4-Pentanediol,2-methyl-
• HEXYLENE GLYCOL, SYNTHESIS GRADE
• (±)-2-Methyl-2,4-pentanediol
• (n)-hexylene glycol
• 1,1,3-trimethyl-1,3-propanediol
• 1,3,3-trimethyl-1,3-propanediol
• 1,3-dimethyl-3-hydroxybutanol
• 2,4-dihydroxy-2-methylpentane
• 2-methylpentane-2
• 2-methyl-pentane-2,4-diol
• 2-Methylpentane-2,4-diol
• dihydroxyhexane
• Hexalene glycol
• Hexasol
• Isol
• Pinadon
• Pinakon
• α,α,α′-TriMethyltriMethylene glycol
• 2-Methylpentan-2,4-diol
• 4-MPD
• Diolane
• Hexylene glycol
• 2-methyl-2,4-pentadiol
• HEXYLENE GLYCOL [HSDB]
• NCGC00249143-01
• NCGC00256494-01
• CHEBI:62995
• NSC 8098
• HEXYLENE GLYCOL (MART.)
• (S)-(-)-2-METHYL-2,4-PENTANEDIOL
• Tox21_302818
• Hexylene glycol, BioUltra, >=99.0% (GC)
• 64229-01-2
• D04439
• Hexylene glycol, analytical standard
• BRD-A14234430-001-01-4
• DA-64133
• 1,3-Trimethyltrimethylenediol
• 2-METHYL-2,4-PENTANEDIOL
• Q2792203
• 4-01-00-02565 (Beilstein Handbook Reference)
• CAS-107-41-5
• R-(-)-2-METHYL-2,4-PENTANEDIOL
• Hexylene glycol, BioXtra, >=99% (GC)
• MFCD00004547
• BRN 1098298
• HEXYLENE GLYCOL (II)
• DB-057767
• SCHEMBL19379
• 107-41-5
• NSC8098
• 2,4-Pentanediol, 2-methyl-
• 4-Methyl-2,4-pentanediol
• NCGC00259524-01
• EPA Pesticide Chemical Code 068601
• M0384
• HEXYLENE GLYCOL [USP-RS]
• EN300-170052
• HY-B0903
• Z1255485267
• 2-Methyl-pentane-2,4-diol
• HEXYLENE GLYCOL [MI]
• Hexylene glycol, >=99%
• .alpha.,.alpha.'-Trimethyltrimethylene glycol
• DTXCID101885
• AS-58339
• (?)-2-Methyl-2,4-pentanediol
• HMS3264E19
• NS00005763
• Caswell No. 574
• 2-Methyl pentane-2,4-diol
• (+-)-2-Methyl-2,4-pentanediol
• W-108748
• HEXYLENE GLYCOL (USP-RS)
• UNII-KEH0A3F75J
• AI3-00919
• 1,1,3-Trimethyltrimethylenediol
• Hexylene glycol [NF]
• NSC-8098
• HSDB 1126
• Hexylene glycol, puriss., >=99.0% (GC)
• HEXYLENE GLYCOL [MART.]
• (+/-)-2-Methyl-2,4-pentanediol, MPD
• Hexylene glycol, 99%
• 2methyl-2,4-pentanediol
• 2-Methyl-2,4-pentandiol
• Hexylene glycol, United States Pharmacopeia (USP) Reference Standard
• WLN: QY1 & 1XQ1 & 1
• AC-13749
• J-640306
• DTXSID5021885
• EINECS 203-489-0
• J-660006
• EC 203-489-0
• hexyleneglycol
• Tox21_201975
• CHEMBL2104293
• AKOS015901459
• CCG-213719
• alpha,alpha,alpha'-Trimethyltrimethylene glycol
• 2,4-Dihydroxy-2-methylpentane
• HEXYLENE GLYCOL [II]
• KEH0A3F75J
• s3588
• AB01563179_01
• TRACID RUBINE 5BL
• Hexylene glycol, 99.5%
• CCRIS 9439
• Hexylene glycol (NF)
• HEXASOL
• HEXYLENE GLYCOL
• +Expand

• MDL： MFCD00004547
• InChIKey： SVTBMSDMJJWYQN-UHFFFAOYSA-N
• Inchi： 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3
• SMILES： CC(O)(C)CC(O)C
• BRN： 1098298

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.099379685g/mol
• Heavy Atom Count: 8
• Complexity: 68.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.52820
• PSA: 40.46000
• Merck: 4710
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 197 °C(lit.)
• Melting Point: −40 °C (lit.)
• Vapor Pressure: 0.02 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Colorless, transparent and slightly sweet liquid.
• PH: 6-8 (25℃, 1M in H2O)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong reducing agents.
• Solubility: It can be miscible with water, lower alcohols, ethers, various aromatic hydrocarbons, fatty hydrocarbons, etc. Dissolve rosin, Darma resin, nitrocellulose, natural resin, etc.
• Sensitiveness: Hygroscopic
• Density: 0.925 g/mL at 25 °C(lit.)

Hexylene glycol Security Information

• Symbol: GHS07
• RTECS：SA0810000
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.70 g/kg (Smyth, Carpenter)
• Explosive Limit：1-9.9%(V)
• FLUKA BRAND F CODES：3-23

Hexylene glycol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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